3-amino-N-(4-bromophenyl)-4-(thiophen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-(4-bromophenyl)-4-thiophen-2-yl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C22H18BrN3OS2/c23-12-7-9-13(10-8-12)25-21(27)20-19(24)18-17(16-6-3-11-28-16)14-4-1-2-5-15(14)26-22(18)29-20/h3,6-11H,1-2,4-5,24H2,(H,25,27)
• InChI Key: FIDVIAZZUWPXSG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C3C(=C(SC3=N2)C(=O)NC4=CC=C(C=C4)Br)N)C5=CC=CS5
• Molecular Formula: C22H18BrN3OS2
• Molecular Weight: 484.4 g/mol

Description

3-amino-N-(4-bromophenyl)-4-(thiophen-2-yl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C22H18BrN3OS2 and its molecular weight is 484.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The compound has been explored for its synthesis and reactivity, particularly in the context of synthesizing various derivatives. For instance, Aleksandrov et al. (2020) discussed the synthesis and reactivity of 2-(Thiophen-2-yl)[1,3]thiazolo[4,5-f]quinoline, which shares a similar structural framework. This research indicates the compound's potential for modification and application in various chemical reactions (Aleksandrov, Zablotskii, & El’chaninov, 2020).

Antiproliferative Activity

In the realm of medicinal chemistry, derivatives of the compound have been investigated for their antiproliferative activity. Hung et al. (2014) synthesized derivatives and tested them against the NCI-60 cell lines. They found that certain derivatives exhibited significant activity against specific cancer cell lines, showcasing the compound's potential in cancer research (Hung, Arabshahi, Leung, Reynisson, & Barker, 2014).

Chemical Reactions and Derivatives

Another facet of research focuses on its use in the synthesis of various chemical derivatives. This is exemplified by the work of Khalifa et al. (2014), who synthesized chiral linear carboxamide derivatives using a similar compound as a starting material (Khalifa, Naglah, Al-Omar, Abo-Ghalia, & Amr, 2014).

Novel Derivative Synthesis

Research by Awad, Abdel-rahman, & Bakhite (1991) provides insights into the synthesis of novel heterocyclo-thieno[2,3-b]quinoline derivatives, highlighting the compound's versatility in creating diverse chemical structures (Awad, Abdel-rahman, & Bakhite, 1991).